Cas no 289914-25-6 (2-(1H-pyrrol-3-yl)butanoic acid)

2-(1H-pyrrol-3-yl)butanoic acid is a heterocyclic carboxylic acid featuring a pyrrole ring substituted at the 3-position with a butanoic acid side chain. This compound is of interest in organic synthesis and medicinal chemistry due to its versatile reactivity, serving as a building block for the development of pharmacologically active molecules. The pyrrole moiety contributes to its potential as a ligand or intermediate in the synthesis of complex heterocycles. Its carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, or other derivatives. The structural features of this compound make it valuable for research applications, particularly in the exploration of bioactive compounds and functional materials.
2-(1H-pyrrol-3-yl)butanoic acid structure
289914-25-6 structure
Product Name:2-(1H-pyrrol-3-yl)butanoic acid
CAS No:289914-25-6
MF:C8H11NO2
MW:153.178442239761
CID:6352779
PubChem ID:22053268
Update Time:2025-06-08

2-(1H-pyrrol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-pyrrol-3-yl)butanoic acid
    • EN300-1790598
    • 289914-25-6
    • Inchi: 1S/C8H11NO2/c1-2-7(8(10)11)6-3-4-9-5-6/h3-5,7,9H,2H2,1H3,(H,10,11)
    • InChI Key: SYGNANKRPMNYRD-UHFFFAOYSA-N
    • SMILES: OC(C(C1C=CNC=1)CC)=O

Computed Properties

  • Exact Mass: 153.078978594g/mol
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 53.1Ų

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